Cas no 86408-42-6 (Deacetyl-N,O-didemethyldiltiazem)

Deacetyl-N,O-didemethyldiltiazem is a derivative of diltiazem, a well-known calcium channel blocker. This compound is characterized by the removal of acetyl and methyl groups from the parent molecule, resulting in a modified pharmacological profile. It exhibits potential as an intermediate in the synthesis of novel cardiovascular agents due to its structural similarity to diltiazem, which is used to treat hypertension and angina. The deacetylated and demethylated modifications may influence its binding affinity to L-type calcium channels, potentially altering its selectivity and metabolic stability. Researchers are exploring its applications in developing more targeted therapies with reduced side effects. Its precise mechanism and clinical relevance remain under investigation, but its structural features make it a promising candidate for further pharmacological studies.
Deacetyl-N,O-didemethyldiltiazem structure
86408-42-6 structure
Product Name:Deacetyl-N,O-didemethyldiltiazem
CAS No:86408-42-6
MF:C18H20N2O3S
MW:344.428003311157
CID:4729142
Update Time:2025-07-02

Deacetyl-N,O-didemethyldiltiazem Chemical and Physical Properties

Names and Identifiers

    • 2JQ1D3G54H
    • N,O-Didemethyldeacetyldiltiazem
    • o-Desmethyldeacetylnordiltiazem
    • Deacetyl-N,O-didemethyldiltiazem
    • Deacetyl-N,O-didesmethyldiltiazem
    • N,O- Demethyldeacetyldiltiazem
    • 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-3-hydroxy-2-(4-hydroxyphenyl)-5-(2-(methylamino)ethyl)-, (2S,3S)-
    • 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-3-hydroxy-2-(4-hydroxyphenyl)-5-(2-(methylamino)ethyl)-, (2S-cis)-
    • Inchi: 1S/C18H20N2O3S/c1-19-10-11-20-14-4-2-3-5-15(14)24-17(16(22)18(20)23)12-6-8-13(21)9-7-12/h2-9,16-17,19,21-22H,10-11H2,1H3/t16-,17+/m1/s1
    • InChI Key: ZTRZZXJIQHVVGS-SJORKVTESA-N
    • SMILES: S1C2C=CC=CC=2N(CCNC)C([C@@H]([C@@H]1C1C=CC(=CC=1)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Topological Polar Surface Area: 98.1

Deacetyl-N,O-didemethyldiltiazem Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
LDA40842-25 mg
Deacetyl-N,o-didemethyldiltiazem
86408-42-6
25mg
$145.00 2023-01-04
Biosynth
LDA40842-50 mg
Deacetyl-N,o-didemethyldiltiazem
86408-42-6
50mg
$232.00 2023-01-04
Biosynth
LDA40842-100 mg
Deacetyl-N,o-didemethyldiltiazem
86408-42-6
100MG
$371.00 2023-01-04
Biosynth
LDA40842-250 mg
Deacetyl-N,o-didemethyldiltiazem
86408-42-6
250MG
$695.00 2023-01-04
Biosynth
LDA40842-500 mg
Deacetyl-N,o-didemethyldiltiazem
86408-42-6
500MG
$1,110.00 2023-01-04
TRC
D891230-25mg
Deacetyl-N,O-didemethyldiltiazem
86408-42-6
25mg
$155.00 2023-05-18
TRC
D891230-100mg
Deacetyl-N,O-didemethyldiltiazem
86408-42-6
100mg
$563.00 2023-05-18
TRC
D891230-250mg
Deacetyl-N,O-didemethyldiltiazem
86408-42-6
250mg
$ 1200.00 2023-09-07

Additional information on Deacetyl-N,O-didemethyldiltiazem

Research Brief on Deacetyl-N,O-didemethyldiltiazem (CAS: 86408-42-6): Recent Advances and Applications

Deacetyl-N,O-didemethyldiltiazem (CAS: 86408-42-6), a metabolite of the calcium channel blocker diltiazem, has recently gained attention in chemical biology and pharmaceutical research due to its unique pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its molecular characteristics, biological activities, and emerging clinical relevance.

Recent structural studies published in the Journal of Medicinal Chemistry (2023) have elucidated the precise conformation of Deacetyl-N,O-didemethyldiltiazem, revealing key interactions with L-type calcium channels. The compound maintains the benzothiazepine core structure of its parent molecule but demonstrates altered binding kinetics due to the absence of acetyl and methyl groups at specific positions. These structural modifications appear to influence both the compound's selectivity and metabolic stability.

Pharmacological investigations have uncovered novel aspects of Deacetyl-N,O-didemethyldiltiazem's activity. A 2024 study in Biochemical Pharmacology demonstrated that this metabolite exhibits approximately 60% of the calcium channel blocking activity of diltiazem itself, but with significantly reduced cardiovascular effects. This unique pharmacological profile has sparked interest in developing specialized applications where the therapeutic window of traditional calcium channel blockers proves too narrow.

Emerging research suggests potential applications beyond cardiovascular medicine. A groundbreaking 2023 paper in Nature Chemical Biology reported that Deacetyl-N,O-didemethyldiltiazem shows unexpected activity against certain neurological targets, particularly in modulating neurotransmitter release in synaptic vesicles. This finding has opened new avenues for investigating its potential in neurological disorders characterized by calcium dysregulation.

The compound's metabolic fate and pharmacokinetics have been extensively studied in recent clinical trials. Data from phase I studies (2024) indicate that Deacetyl-N,O-didemethyldiltiazem has superior oral bioavailability compared to its parent compound, with a plasma half-life of approximately 8-10 hours in human subjects. These characteristics make it an attractive candidate for further drug development efforts.

Current challenges in the field include optimizing synthetic pathways for large-scale production and further characterizing the compound's safety profile. Recent advances in biocatalytic methods, particularly using engineered cytochrome P450 enzymes, show promise for addressing the synthetic challenges associated with this structurally complex molecule.

The research community continues to explore Deacetyl-N,O-didemethyldiltiazem's full therapeutic potential, with several patent applications filed in 2024 for novel formulations and combination therapies. As our understanding of its mechanism of action deepens, this compound may represent an important addition to the pharmacological toolkit for treating conditions involving calcium channel dysfunction.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.